(6As,11aS)-9-methoxy-10-(3-methylbut-2-enyl)-6,11a-dihydro-[1]benzofuro[3,2-c]chromene-3,6a-diol

• CAS No.: 74515-47-2
• Product Name: (6As,11aS)-9-methoxy-10-(3-methylbut-2-enyl)-6,11a-dihydro-[1]benzofuro[3,2-c]chromene-3,6a-diol
• Molecular Formula: C21H22O5
• Molecular Weight: 354.4 g/mol
• IUPAC Name: (6aS,11aS)-9-methoxy-10-(3-methylbut-2-enyl)-6,11a-dihydro-[1]benzofuro[3,2-c]chromene-3,6a-diol
• Standard InChI: InChI=1S/C21H22O5/c1-12(2)4-6-14-17(24-3)9-8-16-19(14)26-20-15-7-5-13(22)10-18(15)25-11-21(16,20)23/h4-5,7-10,20,22-23H,6,11H2,1-3H3/t20-,21+/m0/s1
• Standard InChIKey: ZHPYEBFYLDGZKF-LEWJYISDSA-N
• Isomeric SMILES: CC(=CCC1=C(C=CC2=C1O[C@@H]3[C@]2(COC4=C3C=CC(=C4)O)O)OC)C
• SMILES: CC(=CCC1=C(C=CC2=C1OC3C2(COC4=C3C=CC(=C4)O)O)OC)C
• Canonical SMILES: CC(=CCC1=C(C=CC2=C1OC3C2(COC4=C3C=CC(=C4)O)O)OC)C
• Appearance: Powder
• Description: Cristacarpin, also known as erythrabyssin I, belongs to the class of organic compounds known as pterocarpans. These are benzo-pyrano-furano-benzene compounds, containing the 6H-[1]benzofuro[3, 2-c]chromene skeleton. They are derivatives of isoflavonoids. Cristacarpin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cristacarpin is primarily located in the membrane (predicted from logP). Outside of the human body, cristacarpin can be found in pulses and winged bean. This makes cristacarpin a potential biomarker for the consumption of these food products.
• Synonyms: cristacarpin
• PubChem Compound: 126540
• Last Modified: Nov 11 2021